Cas no 1356383-38-4 (Captopril-d3)

Captopril-d3 structure
Captopril-d3 structure
Product Name:Captopril-d3
CAS No:1356383-38-4
MF:C9H15NO3S
MW:220.30378651619
CID:2245266
Update Time:2024-11-02

Captopril-d3 Chemical and Physical Properties

Names and Identifiers

    • Captopril-d3
    • Inchi: 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m1/s1/i4D2,7D
    • InChI Key: FAKRSMQSSFJEIM-SIHDFBQLSA-N
    • SMILES: SC[C@@H](C)C(N1C([2H])([2H])CC[C@@]1([2H])C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 244
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Melting Point: 103-104°C

Captopril-d3 Pricemore >>

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